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Compound of Interest

Compound Name: Isonitrosoacetone

Cat. No.: B1237270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for

isonitrosoacetone. The information is compiled to assist researchers, scientists, and

professionals in drug development in understanding the potential hazards, handling

procedures, and emergency responses associated with this compound.

Chemical and Physical Properties
Isonitrosoacetone is a solid organic compound with the molecular formula C3H5NO2.[1] A

summary of its key physical and chemical properties is presented below.
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Property Value Source

Molecular Weight 87.08 g/mol [1][2]

Melting Point 69 °C [3]

Boiling Point 193 °C at 760 mmHg [3]

Flash Point 70.6 °C [3]

Vapor Pressure 0.2 mmHg [1]

Density 1.1 g/cm³ [3]

pKa 8.39 (at 25 °C) [4][5]

Appearance

Solid, leaflets from ether +

petroleum ether or from carbon

tetrachloride.[5]

[1][6]

Solubility

Freely soluble in water and

ether. Moderately soluble in

warm chloroform, benzene,

and carbon tetrachloride.

Practically insoluble in

petroleum ether. Soluble in

alkalies, forming yellow

solutions.

[5]

Toxicological Information
Isonitrosoacetone is classified as a hazardous substance with potential health effects. It is

identified as a neurotoxin that can affect the central nervous system.[1]

Acute Toxicity
The primary routes of exposure and their effects are summarized below.
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Route of
Exposure

Species Value Effects Source

Inhalation Rat
LCLo: 3,600

mg/m³/2hr

Causes

degenerative

changes to the

brain, coma, and

dyspnea.

[1][6]

Oral Rat Not specified

Causes

convulsions in

lethal-dose

studies.

[6]

LCLo (Lethal Concentration Low): The lowest concentration of a substance in air that has been

reported to cause death in humans or animals.

Hazard Classifications
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), isonitrosoacetone is classified as follows:

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Source:[1]

This classification indicates that isonitrosoacetone can cause skin and eye irritation upon

contact and may irritate the respiratory system if inhaled.[1]

Experimental Protocols
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While specific experimental protocols for the toxicological studies of isonitrosoacetone are not

detailed in the provided search results, a generalized workflow for an acute inhalation toxicity

study, such as the one that would determine an LCLo value, is outlined below.

Generalized Workflow for Acute Inhalation Toxicity Study

Preparation Phase

Exposure Phase

Post-Exposure Observation and Analysis

Test Substance Preparation
(Isonitrosoacetone)

Generation of Test Atmosphere
(Aerosol/Vapor)

Animal Acclimatization
(e.g., Rats)

Whole-Body or Nose-Only Exposure
of Animals for a Defined Duration (e.g., 2 hours)

Exposure Chamber Setup and Calibration

Monitoring of Chamber Concentration
and Environmental Parameters

Observation for Clinical Signs of Toxicity
(e.g., dyspnea, coma)

Necropsy and Histopathological
Examination of Tissues (e.g., brain)

Data Analysis and Determination
of LCLo Value
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Generalized workflow for an acute inhalation toxicity study.

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

isonitrosoacetone.

Handling
Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles or glasses.

Hand Protection: Wear chemical-resistant gloves.

Skin Protection: Wear suitable protective clothing, such as a lab coat.

Hygiene: Wash hands thoroughly after handling and wash contaminated clothing before

reuse.

Ignition Sources: Avoid formation of dust and aerosols. Use non-sparking tools and prevent

fire caused by electrostatic discharge.[3] Keep away from heat, flames, and sparks.

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Some sources recommend refrigeration. For long-term storage (months to years), a

temperature of -20 °C is suggested, while for short-term storage (days to weeks), 0 - 4 °C is

recommended.[2]

Incompatibilities: Store away from oxidizing agents.[3]

First Aid Measures
In case of exposure to isonitrosoacetone, the following first aid measures should be taken.
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Exposure Route First Aid Procedure Source

Skin Contact

Immediately wash the skin with

copious amounts of water for

at least 15 minutes while

removing contaminated

clothing and shoes. If irritation

persists, seek medical

attention.

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes. Seek

medical attention.

Inhalation

Remove the individual to fresh

air. If symptoms persist or in

severe cases, seek medical

attention.

Ingestion

Wash out the mouth with

copious amounts of water for

at least 15 minutes. Seek

medical attention.

Hazard and Precautionary Summary
The following diagram illustrates the relationship between the hazards of isonitrosoacetone
and the necessary precautionary measures.
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Isonitrosoacetone: Hazards and Precautionary Measures

Hazards

Precautionary Measures

H315: Causes skin irritation

P280: Wear protective gloves/protective clothing/eye protection/face protectionP302+P352: IF ON SKIN: Wash with plenty of water

H319: Causes serious eye irritation

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

H335: May cause respiratory irritation

P261: Avoid breathing dust/fume/gas/mist/vapors/sprayP304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing

Neurotoxin (CNS)

Click to download full resolution via product page

Relationship between isonitrosoacetone hazards and precautions.

Accidental Release Measures
In the event of a spill or accidental release of isonitrosoacetone:

Personal Precautions: Wear suitable personal protective equipment, including a respirator,

gloves, protective clothing, and eye protection.

Cleanup: Mix the spilled material with sand or another inert absorbent material. Sweep up

the mixture and place it in a tightly closed container for disposal.

Environmental Precautions: Do not allow the material to enter drains or watercourses.

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks.
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Incompatible Materials: Oxidizing agents.

Hazardous Decomposition Products: Combustion may produce carbon monoxide and

nitrogen oxides.

This technical guide is intended to provide comprehensive health and safety information on

isonitrosoacetone for professionals in research and drug development. It is essential to

consult the most current Safety Data Sheet (SDS) for this compound before use and to ensure

that all handling and safety procedures are in accordance with institutional and regulatory

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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